Cas no 141957-79-1 (Methanone, phenyl(tetrahydro-2-furanyl)-)

Methanone, phenyl(tetrahydro-2-furanyl)-, is a ketone compound featuring a phenyl group and a tetrahydrofuran moiety. Its structure combines aromatic and heterocyclic components, making it a versatile intermediate in organic synthesis. The compound is particularly useful in pharmaceutical and fine chemical applications due to its reactivity and ability to serve as a building block for more complex molecules. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in multi-step syntheses. The presence of both aromatic and cyclic ether functionalities allows for selective modifications, enabling tailored derivatization for target applications. This compound is typically handled under controlled conditions to ensure purity and performance.
Methanone, phenyl(tetrahydro-2-furanyl)- structure
141957-79-1 structure
Product Name:Methanone, phenyl(tetrahydro-2-furanyl)-
CAS No:141957-79-1
MF:C11H12O2
MW:176.211783409119
CID:1309376
PubChem ID:11745151
Update Time:2025-06-10

Methanone, phenyl(tetrahydro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, phenyl(tetrahydro-2-furanyl)-
    • oxolan-2-yl(phenyl)methanone
    • AKOS009338880
    • phenyl(tetrahydro-2-furanyl)methanone
    • Phenyl(tetrahydrofuran-2-yl)methanone
    • oxolan-2-yl-phenylmethanone
    • DTXSID40471639
    • 141957-79-1
    • Inchi: 1S/C11H12O2/c12-11(10-7-4-8-13-10)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2
    • InChI Key: IVUBVBNAIATXMS-UHFFFAOYSA-N
    • SMILES: O1CCCC1C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 176.08376
  • Monoisotopic Mass: 176.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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Methanone, phenyl(tetrahydro-2-furanyl)- Related Literature

Additional information on Methanone, phenyl(tetrahydro-2-furanyl)-

Introduction to Methanone, phenyl(tetrahydro-2-furanyl)- (CAS No. 141957-79-1)

Methanone, phenyl(tetrahydro-2-furanyl)-, is a significant compound in the realm of organic chemistry and pharmaceutical research. With the CAS number 141957-79-1, this molecule has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound consists of a phenyl group attached to a tetrahydro-2-furanyl moiety, which imparts distinct chemical characteristics that make it a subject of interest for researchers.

The structural composition of Methanone, phenyl(tetrahydro-2-furanyl)- involves a ketone functional group, which is a key feature in many pharmaceutical intermediates. The presence of the tetrahydro-2-furanyl ring adds complexity to the molecule, influencing its reactivity and potential biological activities. This combination of structural elements makes it a versatile compound for synthetic chemistry and drug discovery.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The tetrahydro-2-furanyl group, in particular, has been associated with various biological activities, including anti-inflammatory and analgesic effects. Researchers have been investigating how modifications in this region can lead to the development of novel therapeutic agents.

One of the most compelling aspects of Methanone, phenyl(tetrahydro-2-furanyl)- is its potential as a building block for more complex molecules. In drug discovery, such compounds are often used as intermediates to synthesize larger and more intricate structures. The ketone group provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

The synthesis of Methanone, phenyl(tetrahydro-2-furanyl)- involves multi-step organic reactions that highlight the skill and precision required in modern chemical synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These methods not only ensure high yields but also minimize unwanted byproducts, making the process more sustainable and scalable.

Recent studies have also explored the role of Methanone, phenyl(tetrahydro-2-furanyl)- in material science applications. The unique electronic properties of the molecule make it a candidate for use in organic electronics and optoelectronic devices. Researchers are investigating how its structure can be modified to improve charge transport properties, which are crucial for applications in solar cells and light-emitting diodes (LEDs).

The compound's stability under various conditions is another area of interest. Understanding how it behaves under different temperatures, pressures, and solvents can provide insights into its potential uses in industrial processes. Additionally, studying its degradation pathways helps in assessing its environmental impact and developing more sustainable chemical practices.

In conclusion, Methanone, phenyl(tetrahydro-2-furanyl)- (CAS No. 141957-79-1) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop new drugs and advanced materials. As scientific understanding progresses, the potential applications of this compound are likely to expand further, contributing to advancements across multiple disciplines.

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